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Compound of Interest

Compound Name:
Tetrabutylammonium hydroxide

30-hydrate

Cat. No.: B180798 Get Quote

Technical Support Center: Tetrabutylammonium
Hydroxide 30-Hydrate
This guide provides essential information on the proper storage and handling of

Tetrabutylammonium hydroxide 30-hydrate, addressing potential issues researchers,

scientists, and drug development professionals may encounter.

Storage and Handling Precautions at a Glance
For quick reference, the following table summarizes the key quantitative data for the storage

and handling of Tetrabutylammonium hydroxide 30-hydrate.
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Parameter Specification Source(s)

Recommended Storage

Temperature
2°C - 8°C (36°F - 46°F) [1]

Storage Conditions

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store under

an inert atmosphere (e.g.,

Nitrogen).

[1][2][3]

Incompatible Materials Strong oxidizing agents. [2]

Hazard Classification

Corrosive Solid, Basic,

Organic, N.O.S. (Transport

Hazard Class 8)

[4]

Troubleshooting Guide
This section addresses specific problems that may arise during the use of

Tetrabutylammonium hydroxide 30-hydrate.

Problem 1: The compound has turned into a liquid or appears wet.

Possible Cause: The compound is hygroscopic and has absorbed moisture from the air. This

can happen if the container is not sealed tightly or if it has been left open.

Solution:

Immediately and securely seal the container.

Store the container in a desiccator to remove excess moisture.

For future use, ensure the container is always tightly closed and stored in a dry

environment, preferably under an inert gas.

Problem 2: Skin or eye contact has occurred.

Immediate Action:
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Skin Contact: Immediately flush the affected area with plenty of water for at least 15

minutes while removing contaminated clothing and shoes.[2][3] Call a physician

immediately.[2]

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at

least 15 minutes.[2][3] Remove contact lenses if present and easy to do. Seek immediate

medical attention from an ophthalmologist.

Prevention: Always wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a face shield when handling this compound.

[2][3][4]

Problem 3: A spill has occurred.

Action Steps:

Evacuate the area and ensure adequate ventilation.[3]

Wear appropriate PPE, including respiratory protection if dust is generated.

For a solid spill, carefully sweep or scoop up the material and place it into a suitable,

closed container for disposal.[3] Avoid generating dust.[3]

For a liquid spill, absorb it with an inert material (e.g., sand, diatomite) and place it in a

sealed container for disposal.[5]

Clean the spill area thoroughly.

Dispose of the waste material at an authorized site.[4]

Frequently Asked Questions (FAQs)
Q1: What personal protective equipment (PPE) is required when handling

Tetrabutylammonium hydroxide 30-hydrate?

A1: To ensure safety, the following PPE is mandatory:

Eye/Face Protection: Tight-sealing safety goggles and a face shield.[2]
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Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and chemical-

resistant clothing to prevent skin exposure.[2]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

ventilation is inadequate or if dust is generated.

Q2: What are the primary hazards associated with Tetrabutylammonium hydroxide 30-
hydrate?

A2: This compound is classified as corrosive. The primary hazards are severe skin burns and

serious eye damage.[2][4][6] It may also cause respiratory irritation.[2]

Q3: How should I dispose of Tetrabutylammonium hydroxide 30-hydrate waste?

A3: Disposal must be in accordance with local, state, and federal regulations. The material

should be disposed of at an approved waste disposal plant. Do not allow the product to enter

drains or waterways.[5]

Q4: What should I do in case of inhalation?

A4: If inhaled, immediately move the person to fresh air and keep them comfortable for

breathing. If they are not breathing, give artificial respiration. Call a physician or poison control

center immediately.[3]

Q5: Is this compound stable?

A5: The product is chemically stable under standard ambient conditions (room temperature).

However, it is hygroscopic and sensitive to carbon dioxide.

Experimental Workflow and Handling Precautions
The following diagram illustrates the recommended workflow for handling

Tetrabutylammonium hydroxide 30-hydrate, from receiving the material to its disposal.

Caption: Workflow for Safe Handling of Tetrabutylammonium Hydroxide 30-Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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